Cas no 2227716-55-2 (tert-butyl N-(4R)-4-aminopentylcarbamate)

• Product Name: tert-butyl N-(4R)-4-aminopentylcarbamate
• CAS No: 2227716-55-2
• MF: C₁₀H₂₂N₂O₂
• MW: 202.293882846832
• CID: 5867272
• PubChem ID: 93502746
• Update Time: 2025-07-21

tert-butyl N-(4R)-4-aminopentylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4R)-4-aminopentylcarbamate
• 2227716-55-2
• EN300-1883302
• tert-butyl N-[(4R)-4-aminopentyl]carbamate

• Inchi： 1S/C10H22N2O2/c1-8(11)6-5-7-12-9(13)14-10(2,3)4/h8H,5-7,11H2,1-4H3,(H,12,13)/t8-/m1/s1
• InChI Key： ZKHKPODEOGTTJH-MRVPVSSYSA-N
• SMILES： O(C(NCCC[C@@H](C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 202.168127949g/mol
• Monoisotopic Mass: 202.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-(4R)-4-aminopentylcarbamate

Recent Advances in the Study of tert-butyl N-(4R)-4-aminopentylcarbamate (CAS: 2227716-55-2) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl N-(4R)-4-aminopentylcarbamate (CAS: 2227716-55-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug development, particularly in the context of targeted therapies and enzyme inhibition. The compound's chiral center and protected amine functionality make it a versatile building block for the construction of complex molecular architectures.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the role of tert-butyl N-(4R)-4-aminopentylcarbamate in the synthesis of novel protease inhibitors. The research team utilized this compound as a key intermediate to develop a series of potent inhibitors targeting viral proteases, demonstrating its utility in antiviral drug discovery. The study highlighted the compound's stability under various reaction conditions and its compatibility with diverse synthetic methodologies, including solid-phase peptide synthesis and click chemistry.

In another groundbreaking study, researchers explored the application of tert-butyl N-(4R)-4-aminopentylcarbamate in the development of peptide-based therapeutics. The compound's ability to serve as a protected amino acid derivative facilitated the efficient synthesis of peptide sequences with enhanced bioavailability and metabolic stability. This research, published in Bioorganic & Medicinal Chemistry Letters (2024), underscored the compound's potential in addressing challenges associated with peptide drug delivery and pharmacokinetics.

Furthermore, recent advancements in analytical techniques have enabled more precise characterization of tert-butyl N-(4R)-4-aminopentylcarbamate and its derivatives. High-resolution mass spectrometry and nuclear magnetic resonance spectroscopy have been employed to elucidate its structural properties and purity, which are critical for its application in pharmaceutical formulations. These analytical developments have also contributed to the optimization of synthetic routes, improving yield and reducing production costs.

The pharmacological potential of tert-butyl N-(4R)-4-aminopentylcarbamate has also been investigated in the context of neurodegenerative diseases. Preliminary in vitro studies suggest that derivatives of this compound may exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival. While these findings are promising, further in vivo studies are required to validate their therapeutic potential and assess safety profiles.

In conclusion, tert-butyl N-(4R)-4-aminopentylcarbamate (CAS: 2227716-55-2) represents a valuable chemical entity with diverse applications in pharmaceutical research and drug development. Its role as a synthetic intermediate, coupled with its potential biological activities, positions it as a compound of significant interest for future investigations. Continued research efforts are expected to uncover additional applications and optimize its utility in the development of novel therapeutic agents.